Cas no 1806881-41-3 (3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-carboxaldehyde
• CAS No: 1806881-41-3
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• CID: 4885526
• Update Time: 2025-11-06

3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F3N2O/c9-5-2-13-6(3-14)4(1-12)7(5)8(10)11/h2-3,8H,1,12H2
• InChI Key： MXCRDYDXLXBEIZ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=O)C(CN)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0.2
• Topological Polar Surface Area: 56

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-carboxaldehyde

Comprehensive Overview of 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-carboxaldehyde (CAS No. 1806881-41-3)

3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-carboxaldehyde (CAS No. 1806881-41-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique structural features, including a difluoromethyl group and an aminomethyl substituent. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The growing interest in fluorinated pyridine derivatives stems from their enhanced bioavailability and metabolic stability, making them ideal candidates for medicinal chemistry. Researchers are particularly intrigued by the role of 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-carboxaldehyde in the synthesis of novel small-molecule inhibitors and bioconjugates. Its aldehyde moiety offers a versatile handle for further chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening.

In recent years, the demand for fluorinated building blocks has surged, driven by advancements in precision medicine and sustainable agriculture. This compound's difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved resistance to oxidative degradation. Such attributes are critical in the design of next-generation therapeutics targeting enzymes and receptors with high specificity.

Another area of exploration for 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-carboxaldehyde is its potential in catalysis and material science. The compound's ability to act as a ligand or intermediate in metal-catalyzed reactions opens doors to innovative applications in green chemistry. Additionally, its incorporation into polymeric materials could enhance thermal stability and chemical resistance, addressing key challenges in industries such as electronics and coatings.

From a synthetic perspective, the preparation of 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-carboxaldehyde involves multi-step organic transformations, often requiring careful control of reaction conditions to achieve high yields and purity. Modern techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize its production, reflecting the compound's relevance in contemporary process chemistry.

As the scientific community continues to explore the frontiers of heterocyclic chemistry, compounds like 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-carboxaldehyde are poised to play a pivotal role. Their unique structural motifs and functional diversity align with the growing emphasis on molecular complexity and targeted drug design. Future research will likely uncover new applications, further solidifying its importance in both academic and industrial settings.